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Compound of Interest

Compound Name: Ethyl 3-hexenoate

Cat. No.: B1231028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ethyl 3-hexenoate in

fragrance compositions. This document details its chemical and physical properties, olfactory

profile, and applications, and provides protocols for its evaluation in fragrance formulations.

Introduction to Ethyl 3-hexenoate
Ethyl 3-hexenoate is an organic ester valued in the fragrance industry for its powerful and

versatile fruity-green scent profile. It is a key component in the creation of a variety of fruit

accords, particularly those requiring a fresh, natural, and slightly unripe nuance. It exists as two

geometric isomers, cis (Z) and trans (E), each contributing a unique character to a fragrance.

Chemical and Physical Properties
The chemical and physical properties of Ethyl 3-hexenoate and its isomers are crucial for its

application in fragrance formulations. These properties influence its volatility, stability, and

compatibility with other fragrance materials and product bases.
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Property
Ethyl 3-hexenoate
(mixture of
isomers)

Ethyl (E)-3-
hexenoate

Ethyl (Z)-3-
hexenoate

CAS Number 2396-83-0[1][2] 26553-46-8 64187-83-3

Molecular Formula C8H14O2[2] C8H14O2 C8H14O2

Molecular Weight 142.20 g/mol [2] 142.20 g/mol 142.20 g/mol

Appearance Colorless clear liquid Colorless clear liquid
Colorless to pale

yellow clear liquid

Odor Profile

Fruity, green,

pineapple, tropical,

waxy

Sweet, green, fruity,

passion fruit, guava,

pineapple, papaya,

weedy, honey[3]

Sharp, pear, green,

apple, tropical, good

for rind notes,

pineapple

Boiling Point 63-64 °C @ 12 mmHg 63-64 °C @ 12 mmHg 90 °C @ 50 mmHg

Flash Point ~54.4 °C ~59.4 °C[3] ~54.4 °C

Specific Gravity 0.890 - 0.898 @ 25 °C 0.896 @ 25 °C[3] 0.893 - 0.903 @ 25 °C

Refractive Index 1.421 - 1.428 @ 20 °C 1.426 @ 20 °C[3] 1.420 - 1.429 @ 20 °C

Olfactory Profile and Applications in Fragrance
Compositions
Ethyl 3-hexenoate is a versatile ingredient used to impart a fresh and natural fruitiness to

fragrances. Its application is particularly prominent in the creation of accords for fine

fragrances, personal care products, and home care products.

Olfactory Characteristics:

Top Note: Due to its relatively high volatility, Ethyl 3-hexenoate is primarily used as a top

note ingredient, providing the initial impression of a fragrance.

Fruity Notes: It is instrumental in building a wide range of fruit accords, including pineapple,

apple, pear, guava, and passionfruit.[3][4]
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Green Nuances: The "green" aspect of its profile adds a natural, slightly unripe quality,

preventing fruity notes from becoming overly sweet or cloying.

Blending: It blends well with other esters, aldehydes, and floral and green notes to create

complex and sophisticated fragrance profiles.

Recommended Usage Levels: The concentration of Ethyl 3-hexenoate in a fragrance

concentrate can vary depending on the desired effect.

Mixture of isomers: Up to 4.0%[4]

cis-(Z)-isomer: Up to 2.0%

Example Fragrance Formulations:

The following are example formulations demonstrating the use of Ethyl 3-hexenoate in

different fragrance types. These are illustrative and can be adapted by perfumers.

Table 1: Fruity-Floral Fragrance Composition
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Ingredient CAS Number Amount (% w/w)
Olfactory
Contribution

Ethyl (E)-3-hexenoate 26553-46-8 1.5
Fresh, green,

pineapple top note

Hedione (Methyl

dihydrojasmonate)
24851-98-7 15.0 Bright, floral, jasmine

Galaxolide (50% in

IPM)
1222-05-5 10.0 Clean, floral, musky

Iso E Super 54464-57-2 12.0
Woody, ambery,

smooth

Linalool 78-70-6 8.0 Floral, woody, fresh

Linalyl Acetate 115-95-7 6.0 Fruity, floral, bergamot

Benzyl Acetate 140-11-4 5.0 Fruity, floral, jasmine

Alpha-Ionone 127-41-3 4.0 Floral, violet, woody

Beta-Ionone 14901-07-6 2.0 Floral, violet, fruity

Citronellol 106-22-9 7.0 Floral, rose

Geraniol 106-24-1 3.0 Floral, rose, geranium

Phenyl Ethyl Alcohol 60-12-8 10.0 Floral, rose

Terpineol 8000-41-7 4.5 Floral, lilac

Dipropylene Glycol

(DPG)
25265-71-8 12.0 Solvent

Total 100.0

Table 2: Tropical Paradise Fragrance Composition
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Ingredient CAS Number Amount (% w/w)
Olfactory
Contribution

Ethyl (Z)-3-hexenoate 64187-83-3 2.0
Sharp, green, tropical

fruit top note

Allyl Amyl Glycolate 67634-00-8 3.0
Fruity, pineapple,

galbanum

Manzanate (Ethyl 2-

methylpentanoate)
39255-32-8 5.0 Fruity, apple

Fructone (Ethyl 2-

methyl-1,3-dioxolane-

2-acetate)

6413-10-1 4.0 Fruity, apple, sweet

Aldehyde C-14

(gamma-

Undecalactone)

104-67-6 2.5 Fruity, peach, creamy

Aldehyde C-18

(gamma-Nonalactone)
104-61-0 1.5 Creamy, coconut

Hedione (Methyl

dihydrojasmonate)
24851-98-7 10.0 Bright, floral, jasmine

Linalool 78-70-6 7.0 Floral, woody, fresh

Benzyl Salicylate 118-58-1 8.0 Floral, balsamic

Galaxolide (50% in

IPM)
1222-05-5 12.0 Clean, floral, musky

Iso E Super 54464-57-2 15.0
Woody, ambery,

smooth

Vanillin 121-33-5 1.0 Sweet, creamy, vanilla

Dipropylene Glycol

(DPG)
25265-71-8 29.0 Solvent

Total 100.0
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Experimental Protocols
The following protocols are designed for the evaluation of fragrance compositions containing

Ethyl 3-hexenoate.

4.1. Sensory Evaluation Protocol

Objective: To assess the olfactory characteristics of a fragrance composition containing Ethyl
3-hexenoate.

4.1.1. Descriptive Analysis

Panelists: A panel of 8-12 trained individuals with demonstrated olfactory acuity.

Materials:

Fragrance composition containing Ethyl 3-hexenoate.

Control fragrance composition (without Ethyl 3-hexenoate).

Standard smelling strips.

Odor-free environment.

Data collection forms or software.

Procedure:

Dip smelling strips into the fragrance samples to a depth of 1 cm.

Present the coded smelling strips to the panelists in a randomized order.

Instruct panelists to evaluate the odor at different time intervals (e.g., immediately, after 5

minutes, 30 minutes, 1 hour, and 4 hours) to assess the evolution of the fragrance.

Panelists will rate the intensity of predefined sensory attributes (e.g., fruity, green,

pineapple, floral, sweet, overall intensity) on a labeled magnitude scale (e.g., 0-10).

Panelists will also provide descriptive terms for the perceived aroma.
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Data Analysis: Analyze the intensity ratings using statistical methods such as ANOVA to

determine significant differences in sensory attributes between the sample and the control.

Compile and analyze the descriptive terms to create a sensory profile.

4.1.2. Discrimination Test (Triangle Test)

Objective: To determine if there is a perceivable difference between a fragrance containing

Ethyl 3-hexenoate and a control.

Panelists: A panel of at least 24 untrained or trained individuals.

Materials:

Fragrance composition containing Ethyl 3-hexenoate.

Control fragrance composition.

Coded sample containers.

Procedure:

Present each panelist with a set of three samples, where two are identical (either both

control or both test) and one is different.

The position of the odd sample is randomized across panelists.

Instruct panelists to identify the sample that is different from the other two.

Data Analysis: The number of correct identifications is counted. Statistical tables for triangle

tests are used to determine if the number of correct judgments is statistically significant,

indicating a perceivable difference between the samples.

4.2. Stability Testing Protocol

Objective: To evaluate the physical and chemical stability of a fragrance composition containing

Ethyl 3-hexenoate in a product base (e.g., hydroalcoholic solution, lotion, shampoo).

4.2.1. Accelerated Stability Testing
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Principle: Exposing the product to elevated temperatures to accelerate aging and predict

long-term stability.[5][6][7][8][9]* Procedure:

Prepare samples of the final product containing the fragrance composition.

Store samples in controlled environment chambers under the following conditions:

40°C / 75% Relative Humidity (RH) for 1, 2, and 3 months.

45°C for 1, 2, and 3 months.

50°C for 2 weeks and 4 weeks (for initial screening).

A control sample stored at room temperature (20-25°C).

At each time point, evaluate the samples for:

Physical changes: Color, clarity, phase separation, and viscosity.

Olfactory changes: Compare the odor of the aged samples to the control sample on

smelling strips. Note any changes in character, intensity, or the emergence of off-notes.

Chemical analysis (optional): Use Gas Chromatography-Mass Spectrometry (GC-MS)

to quantify the concentration of Ethyl 3-hexenoate and other key fragrance

components to assess degradation.

Acceptance Criteria: No significant changes in color, clarity, or odor compared to the control

sample.

4.2.2. Light Stability Testing

Procedure:

Place samples in transparent containers.

Expose the samples to a controlled light source that simulates daylight (e.g., a Xenon

lamp) for a specified period (e.g., 10 hours of continuous exposure).
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A control sample should be wrapped in aluminum foil and stored under the same

temperature conditions.

Evaluate for any changes in color and odor compared to the control.

4.2.3. Freeze-Thaw Cycle Testing

Procedure:

Subject the product to three to five cycles of freezing and thawing.

One cycle consists of 24 hours at -10°C followed by 24 hours at room temperature.

After the cycles, visually inspect the product for any signs of instability, such as

crystallization or phase separation.

Visualizations
Diagram 1: Fragrance Development and Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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